Cas no 2137546-71-3 (2-2-(2,2-difluorocyclopropoxy)ethyl-2H-1,2,3-triazol-4-amine)

2-2-(2,2-Difluorocyclopropoxy)ethyl-2H-1,2,3-triazol-4-amine is a fluorinated heterocyclic compound featuring a difluorocyclopropoxyethyl linker attached to a 1,2,3-triazole-4-amine core. This structure imparts unique physicochemical properties, including enhanced metabolic stability and improved lipophilicity, making it a valuable intermediate in medicinal chemistry and agrochemical applications. The difluorocyclopropyl moiety contributes to increased steric and electronic effects, while the triazole-4-amine group offers versatile reactivity for further functionalization. Its well-defined synthetic route ensures high purity and reproducibility, supporting its use in the development of bioactive molecules. The compound's balanced polarity and stability make it suitable for exploratory research in drug discovery and material science.
2-2-(2,2-difluorocyclopropoxy)ethyl-2H-1,2,3-triazol-4-amine structure
2137546-71-3 structure
Product Name:2-2-(2,2-difluorocyclopropoxy)ethyl-2H-1,2,3-triazol-4-amine
CAS No:2137546-71-3
MF:C7H10F2N4O
MW:204.177307605743
CID:5603014
PubChem ID:165849254
Update Time:2025-10-29

2-2-(2,2-difluorocyclopropoxy)ethyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2137546-71-3
    • 2-[2-(2,2-difluorocyclopropoxy)ethyl]-2H-1,2,3-triazol-4-amine
    • EN300-1114458
    • 2-2-(2,2-difluorocyclopropoxy)ethyl-2H-1,2,3-triazol-4-amine
    • Inchi: 1S/C7H10F2N4O/c8-7(9)3-5(7)14-2-1-13-11-4-6(10)12-13/h4-5H,1-3H2,(H2,10,12)
    • InChI Key: LQMDXKDZJZJDCQ-UHFFFAOYSA-N
    • SMILES: FC1(CC1OCCN1N=CC(N)=N1)F

Computed Properties

  • Exact Mass: 204.08226728g/mol
  • Monoisotopic Mass: 204.08226728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66Ų

2-2-(2,2-difluorocyclopropoxy)ethyl-2H-1,2,3-triazol-4-amine Pricemore >>

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Additional information on 2-2-(2,2-difluorocyclopropoxy)ethyl-2H-1,2,3-triazol-4-amine

Exploring the Potential of 2-[2-(2,2-Difluorocyclopropoxy)ethyl]-2H-1,2,3-triazol-4-amine (CAS No. 2137546-71-3) in Modern Chemistry

The compound 2-[2-(2,2-difluorocyclopropoxy)ethyl]-2H-1,2,3-triazol-4-amine (CAS No. 2137546-71-3) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a difluorocyclopropane moiety with a 1,2,3-triazole ring, creating a versatile scaffold that can interact with various biological targets. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to modulate enzyme activity and receptor binding.

One of the most intriguing aspects of 2-[2-(2,2-difluorocyclopropoxy)ethyl]-2H-1,2,3-triazol-4-amine is its fluorine-containing cyclopropane group. Fluorine atoms are known to enhance the metabolic stability and bioavailability of compounds, making this molecule a promising candidate for the development of new therapeutics. The presence of the 1,2,3-triazole ring further adds to its versatility, as this heterocycle is widely used in click chemistry and bioconjugation applications.

In the context of current trends, 2-[2-(2,2-difluorocyclopropoxy)ethyl]-2H-1,2,3-triazol-4-amine aligns with the growing demand for fluorinated compounds in drug development. Fluorination is a hot topic in medicinal chemistry, as it can improve drug potency and reduce side effects. This compound’s unique structure positions it as a valuable tool for researchers exploring fluorine-based pharmaceuticals and agrochemicals.

The synthesis of 2-[2-(2,2-difluorocyclopropoxy)ethyl]-2H-1,2,3-triazol-4-amine typically involves multi-step organic reactions, including cyclopropanation and triazole formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the broader shift toward sustainable and efficient synthetic methods in the chemical industry.

Beyond pharmaceuticals, CAS No. 2137546-71-3 has potential applications in material science. Its fluorine-rich structure could contribute to the development of novel polymers or coatings with enhanced durability and resistance to environmental factors. This aligns with the increasing focus on high-performance materials in industries ranging from electronics to aerospace.

As research into 2-[2-(2,2-difluorocyclopropoxy)ethyl]-2H-1,2,3-triazol-4-amine continues, its role in addressing global challenges such as antimicrobial resistance and crop protection is being explored. The compound’s ability to interact with biological systems makes it a candidate for developing new antibacterial agents or pesticides, topics of high relevance in today’s scientific and agricultural communities.

In summary, 2-[2-(2,2-difluorocyclopropoxy)ethyl]-2H-1,2,3-triazol-4-amine (CAS No. 2137546-71-3) represents a fascinating intersection of fluorine chemistry, heterocyclic compounds, and applied research. Its potential spans multiple industries, from healthcare to agriculture, making it a compound worth watching in the coming years.

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